(24R)-20,24-Epoxy-25-hydroxy-5α-dammaran-3-one
(24R)-20,24-Epoxy-25-hydroxy-5α-dammaran-3-one
Ocotillone is a tetracyclic triterpenoid isolated from Aglaia abbreviata. It has a role as a plant metabolite. It is a tetracyclic triterpenoid, a cyclic terpene ketone, a tertiary alcohol and a member of oxolanes. It derives from a hydride of a dammarane.
Brand Name:
Vulcanchem
CAS No.:
19865-86-2
VCID:
VC0008772
InChI:
InChI=1S/C30H50O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-22,24,32H,9-18H2,1-8H3/t19-,20+,21+,22-,24-,27+,28-,29-,30+/m1/s1
SMILES:
CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C5(CCC(O5)C(C)(C)O)C)C)C)C
Molecular Formula:
C30H50O3
Molecular Weight:
458.7 g/mol
(24R)-20,24-Epoxy-25-hydroxy-5α-dammaran-3-one
CAS No.: 19865-86-2
Main Products
VCID: VC0008772
Molecular Formula: C30H50O3
Molecular Weight: 458.7 g/mol
CAS No. | 19865-86-2 |
---|---|
Product Name | (24R)-20,24-Epoxy-25-hydroxy-5α-dammaran-3-one |
Molecular Formula | C30H50O3 |
Molecular Weight | 458.7 g/mol |
IUPAC Name | (5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C30H50O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-22,24,32H,9-18H2,1-8H3/t19-,20+,21+,22-,24-,27+,28-,29-,30+/m1/s1 |
Standard InChIKey | XSQYWMLMQVUWSF-KATWBKOUSA-N |
Isomeric SMILES | C[C@@]12CC[C@@H]([C@H]1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)[C@@]5(CC[C@@H](O5)C(C)(C)O)C |
SMILES | CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C5(CCC(O5)C(C)(C)O)C)C)C)C |
Canonical SMILES | CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C5(CCC(O5)C(C)(C)O)C)C)C)C |
Description | Ocotillone is a tetracyclic triterpenoid isolated from Aglaia abbreviata. It has a role as a plant metabolite. It is a tetracyclic triterpenoid, a cyclic terpene ketone, a tertiary alcohol and a member of oxolanes. It derives from a hydride of a dammarane. |
PubChem Compound | 12313665 |
Last Modified | Nov 11 2021 |
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